![molecular formula C14H10O4 B146207 Leucoquinizarin CAS No. 476-60-8](/img/structure/B146207.png)
Leucoquinizarin
Overview
Description
Leucoquinizarin (C20H12O5) is a naturally occurring quinone compound found in several plant species, including the species of the genus Rubus, and is widely used in the fields of biochemistry and pharmaceutical research. It is also known as 3,4-dihydroxy-9,10-anthraquinone, leuco-anthraquinone, and leuco-dihydroxy-anthraquinone. This compound is a precursor to several anthraquinone derivatives, and its chemical structure has been studied extensively in order to understand its potential applications in biochemistry and drug development.
Scientific Research Applications
Amination Studies The reactivity of leucoquinizarin with amines has been a subject of research. Kikuchi et al. (1982) conducted kinetic studies on its amination, revealing insights into its reaction mechanism and structure (Kikuchi, Yamagishi, & Hida, 1982). This understanding is critical for the synthesis of mono- and diaminoanthraquinones.
Antineoplastic Agent Research this compound has been studied for its role in synthesizing bis(substituted aminoalkylamino)anthraquinones, which are of interest in antineoplastic (anti-cancer) research. Zee-Cheng and Cheng (1978) found that the structure of the center nitrogen atom in the side chain is crucial for antineoplastic activity, suggesting potential applications in cancer therapy (Zee-Cheng & Cheng, 1978).
Hair Dye Chemistry this compound has applications in the field of hair dye chemistry. Kikuchi (1990) explored its use in human hair dyes, examining the structures and properties of leuco compounds of anthraquinones and naphthoquinones (Kikuchi, 1990).
Nuclear Magnetic Resonance Spectroscopy The structure of this compound and its derivatives has been analyzed using proton and carbon-13 nuclear magnetic resonance spectroscopy. Kikuchi, Yamagishi, and Hida (1981) contributed to understanding the reactivity and selectivity of its reaction with amines (Kikuchi, Yamagishi, & Hida, 1981).
Keto-Enol Tautomerization Studies The self-assembly of this compound on surfaces like Au(111) has been investigated, revealing its keto-enolic tautomeric form and metastable chemistry, which is significant for potential applications in complex hetero-organic interfaces (Costantini et al., 2020).
Mechanism of Action
Target of Action
Anthracene-1,4,9,10-tetraol, also known as Leucoquinizarin, is a complex organic compound that interacts with various biological targets. It’s known that similar compounds interact with enzymes and proteins involved in cellular processes, particularly those related to cancer .
Mode of Action
This compound undergoes amination reactions with amines to produce mono- and diaminoanthraquinones . The amination is proposed to occur by the addition of amine to the carbonyl group at the 1,4-position of this compound .
Biochemical Pathways
It’s known that anthracene derivatives can influence various biochemical pathways, particularly those involved in cancer cell proliferation .
Pharmacokinetics
Similar compounds are known to have varying bioavailability depending on their chemical structure and the presence of functional groups .
Result of Action
It’s known that similar compounds have been studied for their anticancer activity .
Action Environment
Similar compounds are known to be influenced by factors such as ph, temperature, and the presence of other molecules .
Safety and Hazards
Future Directions
The self-assembly of leucoquinizarin molecules on Au (111) surfaces reveals a metastable chemistry of the assembled molecules, to be considered for their possible employment in the formation of more complex hetero-organic interfaces . Hydroxyl or oxygen-containing derivatives of anthracene are an important class of molecules, widely employed in industrial processes such as dye production, drugs synthesis, and others . They are characterized by a fast redox response, which makes them convenient building blocks for the design of cathodes of a new generation of batteries and for the synthesis of complex hybrid interfaces for photovoltaic devices .
Biochemical Analysis
Biochemical Properties
Anthracene-1,4,9,10-tetraol is known to interact with various enzymes, proteins, and other biomolecules. It serves as a potent diphenol reagent for Diels-Alder reactions . The specific enzymes, proteins, and biomolecules it interacts with are not mentioned in the available literature.
Cellular Effects
It has been noted that the compound has been studied for its anticancer activity .
Molecular Mechanism
It is known to serve as a potent diphenol reagent for Diels-Alder reactions .
properties
IUPAC Name |
anthracene-1,4,9,10-tetrol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-18H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKNBVEKCHVXGPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C(=CC=C(C3=C2O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1060057 | |
Record name | 1,4,9,10-Anthracenetetrol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1060057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
476-60-8 | |
Record name | 1,4,9,10-Anthracenetetrol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=476-60-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4,9,10-Tetrahydroxyanthracene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000476608 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Leucoquinizarin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15369 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,4,9,10-Anthracenetetrol | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,4,9,10-Anthracenetetrol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1060057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Anthracene-1,4,9,10-tetraol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.826 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,4,9,10-TETRAHYDROXYANTHRACENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CP3E23813Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and spectroscopic data for leucoquinizarin?
A1: this compound (2,3-dihydro-9,10-dihydroxyanthracene-1,4-dione) has the molecular formula C14H10O4 and a molecular weight of 242.23 g/mol. Spectroscopically, this compound exhibits characteristic UV-Vis absorption [], infrared [], and 1H NMR [] signals.
Q2: How does the structure of this compound relate to its reactivity?
A2: The presence of the 1,4-dihydroxy groups allows for keto-enol tautomerism, significantly impacting its reactivity. Studies have shown that this compound predominantly exists in its keto-enolic form on gold surfaces [], and this tautomeric form plays a crucial role in its self-assembly behavior.
Q3: What is the solubility of this compound?
A3: this compound demonstrates solubility in polar solvents such as ethanol but not in nonpolar solvents. Interestingly, the addition of small amounts of water to ethanol enhances its amination reaction rate [].
Q4: How does this compound react with amines?
A4: this compound reacts with amines in polar solvents to yield mono- and diaminoanthraquinones []. The reaction is proposed to proceed via amine addition to the carbonyl groups at the 1,4-positions of this compound. This reaction is particularly relevant in synthesizing anthracycline analogs, a class of compounds with anticancer activity [].
Q5: How can this compound be used to synthesize anthracyclinone precursors?
A5: this compound reacts with Michael acceptors under basic conditions, leading to the formation of compounds that serve as potential anthracyclinone precursors []. Additionally, its reaction with alkylenediamines produces 1,4-bisalkylaminoanthraquinones and other derivatives, further expanding its synthetic utility in this area [].
Q6: Can this compound undergo alkylation reactions?
A6: Yes, this compound can undergo alkylation with α, β-unsaturated aldehydes like crotonaldehyde and acrolein. This reaction, often catalyzed by piperidinium acetate in ethanol, proceeds through a 1,4-addition followed by aldol annelation and a 1,3-sigmatropic shift, ultimately yielding a pentacyclic ring [].
Q7: What are the applications of this compound in Diels-Alder reactions?
A7: The epoxide derivative of this compound (4a,9a-epoxy-4a,9a-dihydroanthracene-1,4,9,10-tetrone) acts as a versatile synthon in Diels-Alder reactions []. It readily reacts with dienes such as isoprene, cyclopentadiene, and cyclohexa-1,3-diene, leading to adducts that can be further transformed into valuable this compound derivatives.
Q8: How is this compound utilized as an analytical reagent?
A8: this compound forms colored chelates with specific metal ions, making it valuable in spectrophotometric analysis. It exhibits high sensitivity for magnesium [] and beryllium [], allowing for their quantification in various matrices, including pharmaceutical preparations [] and aluminum alloys [].
Q9: Have there been any computational studies on this compound and its derivatives?
A9: Yes, computational studies using the 3-21G basis set have provided insights into the tautomeric preferences of this compound derivatives, particularly those with methoxyamino substituents []. These calculations have helped to rationalize experimental observations, such as the preferred tautomeric forms in solution and the influence of substituents on tautomeric equilibria.
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